Cas no 160132-89-8 (Cyclohexanecarboxylicacid, 4-[(2-hydroxyethyl)amino]-, methyl ester, trans-)

• Product Name: Cyclohexanecarboxylicacid, 4-[(2-hydroxyethyl)amino]-, methyl ester, trans-
• CAS No: 160132-89-8
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 109422
• Update Time: 2024-01-24

Cyclohexanecarboxylicacid, 4-[(2-hydroxyethyl)amino]-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-[(2-hydroxyethyl)amino]-, methyl ester, trans-
• Cyclohexanecarboxylic acid, 4-[(2-hydroxyethyl)amino]-, methyl ester, trans- (9CI)
• Cyclohexanecarboxylic acid, 4-[(2-hydroxyethyl)amino]-, methyl ester, trans-

• Inchi： 1S/C10H19NO3/c1-14-10(13)8-2-4-9(5-3-8)11-6-7-12/h8-9,11-12H,2-7H2,1H3/t8-,9-
• InChI Key： OWRFYBMDMOIYGL-KYZUINATSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H](NCCO)CC1

Computed Properties

• Exact Mass: 201.13657
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 329.2±32.0 °C(Predicted)
• PSA: 58.56
• pka: 14.78±0.10(Predicted)